Cas no 80081-45-4 (Butanedioic acid,2,3-dihydroxy-, dihydrazide, [S-(R*,R*)]- (9CI))
80081-45-4 structure
Product Name:Butanedioic acid,2,3-dihydroxy-, dihydrazide, [S-(R*,R*)]- (9CI)
CAS No:80081-45-4
MF:C4H10N4O4
MW:178.146600246429
CID:723943
PubChem ID:73629
Update Time:2025-04-19
Butanedioic acid,2,3-dihydroxy-, dihydrazide, [S-(R*,R*)]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,2,3-dihydroxy-, dihydrazide, [S-(R*,R*)]- (9CI)
- (2S,3S)-2,3-dihydroxybutanedihydrazide
- [S-(R*,R*)]-tartarohydrazide
- 80081-45-4
- DTXSID101190922
- Butanedioic acid, 2,3-dihydroxy-, dihydrazide, [S-(R*,R*)]-
- NSC-57884
- NCIStruc1_000173
- (S-(R*,R*))-Tartarohydrazide
- EINECS 279-391-7
- NCGC00013698
- NCGC00096809-01
- NSC 57884
- NCGC00013698-02
- CCG-36286
- NCI57884
- CHEMBL1555929
- NCIStruc2_000096
-
- Inchi: 1S/C4H10N4O4/c5-7-3(11)1(9)2(10)4(12)8-6/h1-2,9-10H,5-6H2,(H,7,11)(H,8,12)/t1-,2-/m0/s1
- InChI Key: MDJZGXRFYKPSIM-LWMBPPNESA-N
- SMILES: O[C@H](C(NN)=O)[C@@H](C(NN)=O)O
Computed Properties
- Exact Mass: 178.07
- Monoisotopic Mass: 178.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 151A^2
- XLogP3: -3.9
Experimental Properties
- Density: 1.626
- Boiling Point: 724.9°C at 760 mmHg
- Flash Point: 392.2°C
- Refractive Index: 1.608
- PSA: 150.70000
- LogP: -2.12960
Butanedioic acid,2,3-dihydroxy-, dihydrazide, [S-(R*,R*)]- (9CI) Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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